5-(2-Fluoro-3-methoxyphenyl)-2-methylphenol

• IUPAC Name: 5-(2-fluoro-3-methoxyphenyl)-2-methylphenol
• InChI: InChI=1S/C14H13FO2/c1-9-6-7-10(8-12(9)16)11-4-3-5-13(17-2)14(11)15/h3-8,16H,1-2H3
• InChI Key: WUTBZDCSKQBJPL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=C(C(=CC=C2)OC)F)O
• Molecular Formula: C14H13FO2
• DSSTOX Substance ID: DTXSID60683833
• Molecular Weight: 232.25 g/mol
• CAS No.: 1261894-76-1

Description

5-(2-Fluoro-3-methoxyphenyl)-2-methylphenol: is an organic compound that belongs to the class of phenols It is characterized by the presence of a fluorine atom and a methoxy group attached to a phenyl ring, which is further connected to a methylphenol structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(2-Fluoro-3-methoxyphenyl)-2-methylphenol typically involves the following steps:

Starting Materials: The synthesis begins with commercially available starting materials such as 2-fluoro-3-methoxybenzene and 2-methylphenol.

Reaction Conditions: The key step involves the coupling of these two components under specific conditions. This can be achieved through a Friedel-Crafts alkylation reaction, where an electrophilic aromatic substitution occurs.

Catalysts and Solvents: Common catalysts used in this reaction include aluminum chloride (AlCl3) or other Lewis acids. Solvents such as dichloromethane or chloroform are often employed to facilitate the reaction.

Industrial Production Methods

In an industrial setting, the production of 5-(2-Fluoro-3-methoxyphenyl)-2-methylphenol can be scaled up using continuous flow reactors. This allows for better control over reaction conditions, improved yields, and reduced production costs. The use of automated systems also ensures consistent quality and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

5-(2-Fluoro-3-methoxyphenyl)-2-methylphenol undergoes various chemical reactions, including:

Oxidation: The phenolic group can be oxidized to form quinones or other oxidized derivatives.

Reduction: The compound can be reduced to remove the methoxy group or to alter the fluorine substituent.

Substitution: Electrophilic aromatic substitution reactions can introduce new functional groups onto the phenyl ring.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) are commonly used.

Reduction: Hydrogenation using palladium on carbon (Pd/C) or lithium aluminum hydride (LiAlH4) can be employed.

Substitution: Halogenation can be achieved using reagents like bromine (Br2) or chlorine (Cl2) in the presence of a catalyst.

Major Products Formed

Oxidation: Quinones or hydroquinones.

Reduction: De-methoxylated or de-fluorinated phenols.

Substitution: Halogenated phenols or other substituted derivatives.

Scientific Research Applications

5-(2-Fluoro-3-methoxyphenyl)-2-methylphenol has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its use as a pharmaceutical intermediate or active ingredient.

Industry: It is utilized in the development of advanced materials, such as polymers and coatings, due to its unique chemical properties.

Mechanism of Action

The mechanism of action of 5-(2-Fluoro-3-methoxyphenyl)-2-methylphenol involves its interaction with specific molecular targets. The presence of the fluorine atom enhances its binding affinity to certain enzymes or receptors, potentially inhibiting their activity. The methoxy group can also influence the compound’s solubility and bioavailability, making it more effective in biological systems.

Comparison with Similar Compounds

Similar Compounds

• 5-(2-Fluoro-3-methoxyphenyl)-2-methoxypyrimidine
• 3-[(2R)-Amino-2-phenylethyl]-1-(2,6-difluorobenzyl)-5-(2-fluoro-3-methoxyphenyl)-6-methylpyrimidin-2,4-dione

Uniqueness

Compared to similar compounds, 5-(2-Fluoro-3-methoxyphenyl)-2-methylphenol stands out due to its specific substitution pattern on the phenyl ring. This unique arrangement of functional groups imparts distinct chemical and biological properties, making it a valuable compound for various applications.